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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for 1-Bromotetradecane-D29, a deuterated analog of 1-

Bromotetradecane. While the isotopic labeling does not significantly alter the chemical's

hazardous properties, it is crucial to handle this compound with the appropriate precautions.

Physical and Chemical Properties
1-Bromotetradecane-D29 is a clear, light yellow liquid at room temperature.[1][2] It is insoluble

in water but soluble in organic solvents.[2] Due to its low water solubility, it is not likely to be

mobile in the environment.[3]

Property Value

Molecular Formula C14D29Br[4]

Molecular Weight 306.46 g/mol [4]

Melting Point 5 - 6 °C[1][5]

Boiling Point 175 - 178 °C at 27 hPa[1]

Density 0.932 g/cm³ at 25 °C[1]

Flash Point 113 °C (closed cup)[1]

Water Solubility Insoluble[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromotetradecane is irritating to the eyes, skin, and respiratory system.[1][6] It may be

harmful if inhaled or swallowed.[1] Therefore, appropriate personal protective equipment must

be worn at all times when handling this chemical.

Hazard GHS Classification Recommended PPE

Skin Irritation Skin Irritation (Category 2)[1]

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene).

[7] Inspect gloves before use

and remove with care to avoid

skin contamination.[8]

Protective Clothing: Lab coat

or impervious clothing.[1]

Eye Irritation Eye Irritation (Category 2)[1]

Eye Protection: Chemical

safety goggles or a face shield.

[3][9]

Respiratory Irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation[1]

Respiratory Protection: Use in

a well-ventilated area or under

a chemical fume hood.[10] If

ventilation is inadequate, a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used.[1]

Experimental Workflow for Safe Handling
The following workflow outlines the procedural steps for safely handling 1-Bromotetradecane-
D29 in a laboratory setting.
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Safe Handling Workflow for 1-Bromotetradecane-D29

Preparation Handling Cleanup & Disposal

Review SDS Don PPEUnderstand Hazards Prepare Work AreaEnsure Safety Dispense ChemicalReady for Use Perform ExperimentUse in Procedure DecontaminateAfter Experiment Doff PPEClean Area Dispose WasteProper Removal

Click to download full resolution via product page

Safe Handling Workflow Diagram

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3][11]

Avoid inhalation of vapor or mist.[1]

Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[8][11]

Incompatible with strong bases and strong oxidizing agents.[6][11]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

consult a physician.[1][8]

In case of skin contact: Wash off with soap and plenty of water and consult a physician.[1][8]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][8]

Spill and Leak Procedures:
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Use personal protective equipment.[1]

Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Prevent product from entering drains.[1][3]

Soak up with inert absorbent material such as sand, silica gel, or universal binder.[1][3]

Collect the absorbed material in a suitable, closed container for disposal.[1][3]

Disposal:

This material should be disposed of as hazardous waste.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Chemical waste generators must comply with local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://download.basf.com/p1/000000000030863678_SDS_GEN_US/en_US/Rheovis_HS_1169_MB_30863678_SDS_GEN_US_en_5-0.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1608236&productDescription=1-BROMOTETRADECANE+98%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b565775#personal-protective-equipment-for-handling-1-bromotetradecane-d29
https://www.benchchem.com/product/b565775#personal-protective-equipment-for-handling-1-bromotetradecane-d29
https://www.benchchem.com/product/b565775#personal-protective-equipment-for-handling-1-bromotetradecane-d29
https://www.benchchem.com/product/b565775#personal-protective-equipment-for-handling-1-bromotetradecane-d29
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

